Cas no 313220-68-7 (1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester)

• Product Name: 1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester
• CAS No: 313220-68-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 300922
• PubChem ID: 2754084
• Update Time: 2025-04-19

1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester
• 1H-Pyrazole-3-carboxylicacid,1-(hydroxymethyl)-5-methyl-,methylester(9CI)
• 1H-Pyrazole-3-carboxylicacid, 1-(hydroxymethyl)-5-methyl-, methyl ester
• methyl 1-(hydroxymethyl)-5-methyl-1H-pyrazole-3-carboxylate
• 313220-68-7
• AKOS004908886

• Inchi： 1S/C7H10N2O3/c1-5-3-6(7(11)12-2)8-9(5)4-10/h3,10H,4H2,1-2H3
• InChI Key： RLSHNRKCBZFRJV-UHFFFAOYSA-N
• SMILES： OCN1C(C)=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 170.069
• Monoisotopic Mass: 170.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives